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Compound of Interest

Compound Name: 7Z-Trifostigmanoside I

Cat. No.: B15594372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trifostigmanoside I is a bioactive compound first identified in sweet potato (Ipomoea batatas).

[1][2][3][4] This technical guide provides a comprehensive overview of its physicochemical

properties based on available scientific literature. The document is intended to serve as a

resource for researchers and professionals involved in natural product chemistry,

pharmacology, and drug development.

Physicochemical Properties
While extensive spectroscopic data has been published for Trifostigmanoside I, key physical

properties such as melting point, specific optical rotation, and solubility have not been reported

in the reviewed scientific literature.

General Properties
Property Value Source

Molecular Formula C₂₄H₃₈O₁₂ [1]

Purity (by HPLC) 98% [5]

Spectroscopic Data
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The structural elucidation of Trifostigmanoside I was primarily achieved through mass

spectrometry and nuclear magnetic resonance spectroscopy.[1]

Table 1: High-Resolution FAB-MS Data[1]

Ion m/z (experimental) Formula

[M+Na]⁺ 541.2261 C₂₄H₃₈NaO₁₂

[M-H-Api]⁺ 387 -

[M-H-Api-glc]⁺ 225 -

Table 2: ¹H and ¹³C NMR Spectroscopic Data (600 MHz, CD₃OD)[1][3]
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Position ¹³C Chemical Shift (δc) ¹H Chemical Shift (δH)

1 41.02 -

2 50.7 -

3 199.7 -

4 125.7 -

5 165.8 -

6 77.7 -

7 130.31 -

8 133.3 -

9 75.4 -

10 19.70 1.29 (3H, d, J = 6.4)

11 22.02 1.03 (3H, s)

12 23.32 1.04 (3H, s)

13 18.13 1.89 (3H, s)

1' 101.3 -

2' 77.2 -

3' 75.4 -

4' 64.7 -

5' 73.4 -

6' 61.3 -

1" 109.3 -

2" 76.5 -

3" 79.2 -

4" 59.6 -
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5" 70.2 -

Experimental Protocols
Bioactivity-Guided Isolation and Purification
Trifostigmanoside I was isolated from the tubers of sweet potato (Ipomoea batatas) using a

bioactivity-guided approach.[1][2]

Extraction: Powdered sweet potato tubers were extracted with 100% methanol. The resulting

extract was filtered, concentrated under vacuum, and freeze-dried.

Fractionation: The dry extract was partitioned between ether and water. The aqueous

extract, showing the desired bioactivity, was selected for further separation.

Column Chromatography I (Dionex Column): The water extract was loaded onto a Dionex

column to separate the non-sugar fraction (IPW-1) from the sugar fraction (IPW-2).

Column Chromatography II (Sephadex LH-20): The bioactive IPW-1 fraction was subjected

to chromatography on a Sephadex LH-20 open column using a gradient mobile phase of 10–

100% methanol to yield 14 fractions.

Final Purification: Through repeated column chromatography and bioactivity assays of the

collected fractions, Trifostigmanoside I was isolated and purified. The purity was confirmed to

be 98% by HPLC.[5]
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Caption: Bioactivity-guided isolation workflow for Trifostigmanoside I.
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Signaling Pathway in Intestinal Barrier Function
Trifostigmanoside I has been shown to play a role in maintaining intestinal barrier function by

inducing the expression of Mucin 2 (MUC2) and protecting tight junctions.[2][4] This effect is

mediated through the activation of the Protein Kinase C (PKC) α/β signaling pathway.[2][4]
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Caption: Signaling pathway of Trifostigmanoside I in promoting MUC2 expression.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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